Cas no 887872-87-9 (N-(4-methoxyphenyl)-3-(2-nitrobenzamido)-1-benzofuran-2-carboxamide)

• Product Name: N-(4-methoxyphenyl)-3-(2-nitrobenzamido)-1-benzofuran-2-carboxamide
• CAS No: 887872-87-9
• MF: C₂₃H₁₇N₃O₆
• MW: 431.397585630417
• CID: 6441800
• Update Time: 2025-10-18

N-(4-methoxyphenyl)-3-(2-nitrobenzamido)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)-3-(2-nitrobenzamido)-1-benzofuran-2-carboxamide
• N-(4-methoxyphenyl)-3-(2-nitrobenzamido)benzofuran-2-carboxamide
• 2-Benzofurancarboxamide, N-(4-methoxyphenyl)-3-[(2-nitrobenzoyl)amino]-

• Inchi： 1S/C23H17N3O6/c1-31-15-12-10-14(11-13-15)24-23(28)21-20(17-7-3-5-9-19(17)32-21)25-22(27)16-6-2-4-8-18(16)26(29)30/h2-13H,1H3,(H,24,28)(H,25,27)
• InChI Key： ZDGFBHXNQBOJGF-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)C2=CC=CC=C2[N+]([O-])=O)=C1C(NC1=CC=C(OC)C=C1)=O

Experimental Properties

• Density: 1.438±0.06 g/cm3(Predicted)
• Boiling Point: 515.4±50.0 °C(Predicted)
• pka: 10.89±0.43(Predicted)

Additional information on N-(4-methoxyphenyl)-3-(2-nitrobenzamido)-1-benzofuran-2-carboxamide

N-(4-methoxyphenyl)-3-(2-nitrobenzamido)-1-benzofuran-2-carboxamide: A Comprehensive Overview

N-(4-methoxyphenyl)-3-(2-nitrobenzamido)-1-benzofuran-2-carboxamide, with the CAS number 887872-87-9, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzofuran core and functional groups such as a methoxyphenyl and a nitrobenzamido moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The benzofuran scaffold is a well-known heterocyclic system that has been extensively studied for its diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the methoxyphenyl group enhances the lipophilicity of the molecule, which can improve its cell membrane permeability and bioavailability. Additionally, the nitrobenzamido moiety introduces electron-withdrawing effects that can modulate the compound's reactivity and binding affinity to specific biological targets.

N-(4-methoxyphenyl)-3-(2-nitrobenzamido)-1-benzofuran-2-carboxamide has been the subject of several recent studies aimed at elucidating its pharmacological properties. One notable study published in the Journal of Medicinal Chemistry (2021) investigated the compound's potential as an inhibitor of protein-protein interactions (PPIs). The researchers found that this compound effectively disrupts specific PPIs involved in cancer cell proliferation, suggesting its potential as an anticancer agent.

In another study published in Bioorganic & Medicinal Chemistry Letters (2020), the compound was evaluated for its anti-inflammatory activity. The results indicated that N-(4-methoxyphenyl)-3-(2-nitrobenzamido)-1-benzofuran-2-carboxamide exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding highlights its potential for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic properties of N-(4-methoxyphenyl)-3-(2-nitrobenzamido)-1-benzofuran-2-carboxamide have also been explored in preclinical studies. Research conducted by a team at the University of California (2019) demonstrated that the compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. These findings are crucial for advancing the compound into clinical trials.

The safety profile of N-(4-methoxyphenyl)-3-(2-nitrobenzamido)-1-benzofuran-2-carboxamide is another important aspect of its evaluation. Toxicity studies in animal models have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. This favorable safety profile supports its potential for use in human clinical trials.

In conclusion, N-(4-methoxyphenyl)-3-(2-nitrobenzamido)-1-benzofuran-2-carboxamide, with CAS number 887872-87-9, is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features, coupled with favorable pharmacokinetic properties and a good safety profile, make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.